Cas no 2567504-96-3 (1,1-Dimethylethyl 3-hydroxy-3-[(methylamino)methyl]-1-azetidinecarboxylate)

• Product Name: 1,1-Dimethylethyl 3-hydroxy-3-[(methylamino)methyl]-1-azetidinecarboxylate
• CAS No: 2567504-96-3
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• CID: 6382015
• PubChem ID: 155820457
• Update Time: 2025-10-28

1,1-Dimethylethyl 3-hydroxy-3-[(methylamino)methyl]-1-azetidinecarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl 3-hydroxy-3-[(methylamino)methyl]-1-azetidinecarboxylate
• Tert-butyl 3-hydroxy-3-(methylaminomethyl)azetidine-1-carboxylate
• tert-butyl 3-hydroxy-3-[(methylamino)methyl]azetidine-1-carboxylate
• EN300-6967448
• 2567504-96-3

• Inchi： 1S/C10H20N2O3/c1-9(2,3)15-8(13)12-6-10(14,7-12)5-11-4/h11,14H,5-7H2,1-4H3
• InChI Key： VSJCETCLWFQHAI-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(O)(CNC)C1

Computed Properties

• Exact Mass: 216.14739250g/mol
• Monoisotopic Mass: 216.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.132±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 304.4±27.0 °C(Predicted)
• pka: 13.83±0.20(Predicted)

Additional information on 1,1-Dimethylethyl 3-hydroxy-3-[(methylamino)methyl]-1-azetidinecarboxylate

Research Brief on 1,1-Dimethylethyl 3-hydroxy-3-[(methylamino)methyl]-1-azetidinecarboxylate (CAS: 2567504-96-3)

In recent years, the compound 1,1-Dimethylethyl 3-hydroxy-3-[(methylamino)methyl]-1-azetidinecarboxylate (CAS: 2567504-96-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine core and functionalized side chains, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of 1,1-Dimethylethyl 3-hydroxy-3-[(methylamino)methyl]-1-azetidinecarboxylate has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as asymmetric catalysis and microwave-assisted synthesis to achieve stereochemical control and reduce reaction times. Notably, the compound's structural features, including the tert-butyloxycarbonyl (Boc) protecting group and the hydroxy-methylamino moiety, play a critical role in its reactivity and stability, making it a versatile intermediate in medicinal chemistry.

Biological evaluations of this compound have revealed its efficacy as a modulator of key enzymatic pathways. For instance, studies have demonstrated its inhibitory activity against certain kinases and proteases, which are implicated in inflammatory and oncogenic processes. The presence of the methylamino group enhances its binding affinity to target proteins, while the hydroxyl group contributes to its solubility and pharmacokinetic properties. These findings suggest that 1,1-Dimethylethyl 3-hydroxy-3-[(methylamino)methyl]-1-azetidinecarboxylate could serve as a scaffold for designing next-generation therapeutics with improved selectivity and reduced off-target effects.

In addition to its standalone applications, this compound has been explored as a building block in the synthesis of more complex molecules. Recent work has focused on its incorporation into peptide mimetics and small-molecule libraries for high-throughput screening. The ability to functionalize the azetidine ring at multiple positions offers a high degree of structural diversity, enabling researchers to tailor the compound's properties for specific biological targets. Such versatility underscores its value in drug discovery and development.

Looking ahead, further research is needed to elucidate the full therapeutic potential of 1,1-Dimethylethyl 3-hydroxy-3-[(methylamino)methyl]-1-azetidinecarboxylate. Preclinical studies are underway to assess its safety profile and efficacy in animal models, with a focus on optimizing its bioavailability and metabolic stability. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications, potentially addressing unmet medical needs in areas such as oncology and autoimmune diseases.